N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine

• IUPAC Name: N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine
• InChI: InChI=1S/C13H12Cl2N2O2S/c1-20(18,19)13-5-3-10(8-17-13)16-7-9-2-4-11(14)12(15)6-9/h2-6,8,16H,7H2,1H3
• InChI Key: CGOBDZRFAABWOM-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC=C(C=C1)NCC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C13H12Cl2N2O2S
• Molecular Weight: 331.2 g/mol

Description

N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine, also known as DMS-1, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DMS-1 belongs to the class of pyridine derivatives and has been studied extensively for its pharmacological properties.

Mechanism of Action

The exact mechanism of action of N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the production of prostaglandins, which are involved in inflammation and pain. N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine has also been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix proteins and play a crucial role in tumor invasion and metastasis.
Biochemical and Physiological Effects
N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine has been shown to exert its pharmacological effects by modulating various biochemical and physiological pathways. It has been reported to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine has also been shown to inhibit the expression of vascular endothelial growth factor (VEGF), a protein that promotes angiogenesis, and induce the expression of apoptosis-related proteins such as Bax and caspase-3.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine in lab experiments is its high yield and purity obtained through the synthesis method. N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine has also been shown to be stable under various experimental conditions. However, one of the limitations of using N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine is its potential cytotoxicity at high concentrations, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the research on N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine. One of the potential applications of N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine is in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Further studies are needed to investigate the efficacy and safety of N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine in these diseases. Another potential application of N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine is in the treatment of cancer. Future studies should focus on elucidating the exact mechanism of action of N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine in cancer cells and investigating its potential as a chemotherapeutic agent. Additionally, studies should be conducted to investigate the pharmacokinetics and pharmacodynamics of N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine in vivo to determine its potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine involves the reaction of 3,4-dichlorobenzylamine with 3-amino-6-methylpyridine-2,4-dione in the presence of sulfuric acid. The resulting product is then treated with sodium hydroxide and methylsulfonyl chloride to obtain N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine in high yield and purity.

Scientific Research Applications

N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine has been extensively studied for its potential therapeutic applications in various diseases. It has been reported to possess anti-inflammatory, analgesic, and antitumor activities. N-[(3,4-dichlorophenyl)methyl]-6-methylsulfonylpyridin-3-amine has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.